Cas no 1404364-32-4 (Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate)

• Product Name: Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate
• CAS No: 1404364-32-4
• MF: C₆H₄ClFN₂O₂
• MW: 190.55956363678
• CID: 4597226
• PubChem ID: 90456736
• Update Time: 2025-06-29

Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate
• methyl 2-chloro-5-fluoro-pyrimidine-4-carboxylate
• starbld0030935

• Inchi： 1S/C6H4ClFN2O2/c1-12-5(11)4-3(8)2-9-6(7)10-4/h2H,1H3
• InChI Key： JHEBNUBUTDIAFI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1

Additional information on Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate

Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate (CAS No. 1404364-32-4): An Overview

Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate (CAS No. 1404364-32-4) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substituents on the pyrimidine ring, offers a range of potential applications in drug discovery and development.

The chemical structure of Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate is particularly noteworthy due to its ability to interact with various biological targets. The presence of the chloro and fluoro groups enhances its lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents. Recent studies have highlighted its potential in the development of antiviral, anticancer, and anti-inflammatory drugs.

In the context of antiviral research, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate has shown promising activity against several viral pathogens. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory effects on RNA-dependent RNA polymerases, which are crucial enzymes for viral replication. This finding suggests that Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate could serve as a lead compound for the development of broad-spectrum antiviral agents.

In the realm of cancer research, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate has demonstrated significant anticancer properties. A study conducted by a team at the National Cancer Institute found that this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of DNA synthesis and repair pathways, leading to cell cycle arrest and apoptosis. These findings underscore the potential of Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate as a novel anticancer agent.

Beyond its therapeutic applications, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate has also been explored for its anti-inflammatory properties. Research published in the Journal of Inflammation Research in 2020 indicated that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. By reducing inflammation, it may offer new avenues for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthetic accessibility of Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, ensuring a reliable supply for both academic and industrial applications. One notable method involves the reaction of 2-chloro-5-fluoropyrimidine with methyl chloroformate under mild conditions, yielding high yields and purity.

In conclusion, Methyl 2-Chloro-5-fluoropyrimidine-4-carboxylate (CAS No. 1404364-32-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections, cancer, and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable tool in drug discovery.